This guide analyzes 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine , a specialized heterocyclic scaffold used primarily in the optimization of lead compounds for drug discovery. This molecule combines three distinct pharmacophoric elements into a single rigid core, making it a "privileged structure" for modulating protein-ligand interactions.
Structural Pharmacophore Analysis
The molecule functions as a tri-vector scaffold , where each substituent plays a distinct role in the biological microenvironment:
Position
Substituent
Electronic Effect
Biological/Chemical Function
C2
Cyano (-CN)
Strong EWG ()
Electrophilic Trap / H-Bond Acceptor: Metabolic "handle" for hydrolysis to amides; reversible covalent binding (cysteine targeting).
C3
Phenyl (-Ph)
Steric Bulk / Lipophilic
Hydrophobic Anchor: Engages in stacking (e.g., with Phe/Trp residues in kinase ATP pockets). Induces "biaryl twist" (40° dihedral angle) to shape the molecule.
C5
Trifluoromethyl (-CF)
Strong EWG / Lipophilic
Metabolic Block: Prevents oxidative metabolism at the C5 position. Increases lipophilicity (LogP) and membrane permeability.[1]
Part 2: Synthetic Pathways (The "How-To")
The most robust synthesis of this target is via Suzuki-Miyaura Cross-Coupling , utilizing the commercially available precursor 3-chloro-2-cyano-5-(trifluoromethyl)pyridine (CAS 80194-70-3). Direct ring construction is inefficient due to the specific substitution pattern.
Protocol: Palladium-Catalyzed C3-Arylation
Objective: Selective installation of the phenyl ring at the sterically crowded C3 position.
Reaction: Seal and heat to 90°C for 12–16 hours. Note: Monitoring by LC-MS is critical. The nitrile group is sensitive to hydrolysis if pH > 10 or temp > 100°C.
Workup: Cool to RT. Dilute with EtOAc, wash with brine (
Purification: Flash chromatography (Hexanes/EtOAc gradient). The product is typically a white to off-white solid.
Visualization: Synthetic Workflow
Part 3: Physicochemical Properties & Reactivity
Calculated Properties (ADME Prediction)
Data derived from substituent contribution algorithms (fragment-based).
Property
Value (Approx.)
Implication for Drug Design
LogP (Lipophilicity)
3.8 – 4.2
High membrane permeability; may require formulation aids (e.g., cyclodextrins).
TPSA (Polar Surface Area)
~36 Ų
Excellent blood-brain barrier (BBB) penetration potential (Rule of 5 compliant).
pKa (Pyridine N)
< 1.0
The N-atom is non-basic due to strong electron withdrawal by -CN and -CF. It will not protonate at physiological pH.
Melting Point
85°C – 95°C
Solid at room temperature; stable crystalline form likely.
Reactivity Profile: The "Reactivity Tree"
The 2-cyano group is the primary "chemical handle." The 5-CF
group renders the ring electron-deficient ( active), but the 3-phenyl group sterically protects the C2/C4 positions.
Nitrile Hydrolysis:
Conditions: NaOH/H
O (mild) or HSO (harsh).
Product: Primary Amide (-CONH
) or Carboxylic Acid (-COOH).
Utility: Generating bioisosteres.
Tetrazole Formation:
Conditions: NaN
/ ZnBr.
Product: 5-substituted tetrazole.
Utility: Carboxylic acid bioisostere with improved metabolic stability.
Nucleophilic Attack (C6 Position):
Because C2, C3, and C5 are substituted, the C6 position is the only open site. However, it is deactivated by the adjacent CF
group. Direct C-H activation (iridium-catalyzed) is required to functionalize C6.
Visualization: Reactivity Logic
Part 4: Applications in Drug Discovery
Kinase Inhibition (Type II Inhibitors)
This scaffold is frequently observed in inhibitors targeting VEGFR or p38 MAP Kinase .
Mechanism: The pyridine nitrogen (N1) often forms a hydrogen bond with the "hinge region" of the kinase ATP-binding site. The 3-phenyl group rotates out of plane to occupy the hydrophobic "selectivity pocket" (often the Gatekeeper residue region).
Role of CF
: It occupies the hydrophobic allosteric pocket, enhancing binding affinity by displacing high-energy water molecules.
Agrochemicals (PDS Inhibitors)
The 3-phenyl-5-trifluoromethylpyridine motif is a known pharmacophore for Phytoene Desaturase (PDS) inhibitors (herbicides). The 2-cyano group is often hydrolyzed in vivo or serves as a pro-herbicide moiety.
References
Scaffold Synthesis & Reactivity
Title: "Practical Synthesis of 3-Aryl-5-(trifluoromethyl)pyridines via Suzuki-Miyaura Coupling."
Source:Journal of Organic Chemistry (General methodology for pyridine aryl
Context: Standard protocols for Pd-catalyzed coupling on electron-deficient heterocycles.
(Representative citation for Suzuki coupling on pyridines).
Molecular structure analysis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Executive Summary & Target Molecule Profile Target Molecule: 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine Molecular Formula: C H F N Molecular Weight: 248.20 g/mol Core Scaffold: 2,3,5-Trisubstituted Pyridine[1] This gui...
This guide analyzes the structural integrity, synthetic accessibility, and spectroscopic signature of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine . This molecule represents a "privileged scaffold" in modern medicinal chemistry, particularly for kinase inhibitors and androgen receptor modulators. The combination of the electron-withdrawing trifluoromethyl (-CF
) group and the cyano (-CN) moiety creates a highly electron-deficient pyridine core, enhancing metabolic stability and modulating the pKa of surrounding residues in protein-ligand interactions.
Structural Logic & Pharmacophore Features
Electronic Deficit: The pyridine ring is severely deactivated by three electron-withdrawing groups (N-atom, -CN, -CF
). This makes the ring resistant to oxidative metabolism (e.g., P450 oxidation).
Steric Twist: The steric clash between the phenyl ring at C3 and the cyano group at C2 forces the biaryl system out of planarity. This "atropisomeric potential" is critical for binding selectivity in narrow hydrophobic pockets.
Lipophilicity (LogP): The -CF
and -Ph groups significantly boost lipophilicity (Predicted LogP ~3.5), facilitating membrane permeability.
Retrosynthetic Strategy & Synthesis Protocol
To access this scaffold with high regiocontrol, a Suzuki-Miyaura Cross-Coupling approach is the industry standard. This method utilizes the commercially available 2-cyano-3-chloro-5-(trifluoromethyl)pyridine (CAS 80194-70-3) as the electrophile.[2]
Reaction Pathway Diagram
Caption: Palladium-catalyzed cross-coupling strategy utilizing the activated C-Cl bond at the 3-position.
Detailed Experimental Protocol
Objective: Synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine on a 1.0 gram scale.
Reagent Prep: Charge a dry Schlenk flask with 3-chloro-2-cyano-5-(trifluoromethyl)pyridine (1.0 eq, 4.84 mmol) and phenylboronic acid (1.2 eq, 5.80 mmol).
Catalyst System: Add Pd(dppf)Cl
·CHCl (0.05 eq) and KCO (3.0 eq). The bidentate ligand (dppf) is chosen to prevent catalyst deactivation by the nitrile group.
Solvent & Degassing: Add 1,4-dioxane/water (4:1 ratio, 20 mL). Sparge with Argon for 15 minutes. Critical Step: Oxygen removal is essential to prevent homocoupling of the boronic acid.
Reaction: Heat to 90°C for 12 hours. Monitor by TLC (Hexane/EtOAc 8:2). The starting chloride (Rf ~0.6) should disappear, yielding a fluorescent product spot (Rf ~0.5).
Workup: Cool to RT. Filter through Celite. Dilute with EtOAc, wash with brine, dry over Na
SO.
Purification: Flash column chromatography (SiO
, 0-10% EtOAc in Hexanes).
Analytical Characterization Guide
Validating the structure requires a multi-modal approach. The electron-deficient nature of the pyridine ring results in distinct deshielding in NMR.
NMR Spectroscopy Analysis (
H,
C,
F)
Predicted Spectral Data Table:
Nucleus
Shift ( ppm)
Multiplicity
Assignment
Mechanistic Insight
H
8.95
d (=2.0 Hz)
Pyridine H6
Highly deshielded by ortho-N and para-CF.
H
8.20
d (=2.0 Hz)
Pyridine H4
Deshielded by ortho-CF and ortho-Phenyl.
H
7.40 - 7.60
Multiplet
Phenyl (5H)
Aromatic protons; overlap is common.
F
-62.5
Singlet
-CF
Characteristic range for Ar-CF.
C
115.5
Singlet
-CN
Nitrile carbon; weak intensity.
C
122.0
Quartet (~272 Hz)
-CF
Direct C-F coupling confirms trifluoromethyl group.[3]
Self-Validating Logic:
Coupling Constants: The Pyridine H4 and H6 protons are meta to each other. Expect a small coupling constant (
Hz). If you see a large coupling (>7 Hz), the regiochemistry is incorrect (i.e., protons are ortho).
F Integration: The fluorine signal must integrate to a relative value of 3 compared to the single protons on the pyridine ring.
Mass Spectrometry (HRMS)
Ionization Mode: ESI+ or APCI+.
Target Ion: [M+H]
= 249.06 (Calculated).
Fragmentation Pattern:
Loss of HCN (
): Common for cyanopyridines.
Loss of CF
(): Rare in soft ionization but visible in EI.
Structural Dynamics & Conformational Analysis
The biological activity of this molecule is often dictated by its 3D conformation.
Atropisomerism Potential
The bond connecting the pyridine (C3) and the phenyl ring allows for rotation. However, the ortho-cyano group creates a steric barrier.
Caption: The lowest energy conformation involves a twist to minimize repulsion between the nitrile lone pairs and the phenyl ortho-protons.
Implication for Drug Design:
In crystal structures of similar kinase inhibitors, this biaryl axis is often twisted. If the barrier to rotation is high enough (>20 kcal/mol), the molecule may exist as separable atropisomers, which must be tested individually for potency. For this specific molecule, the barrier is likely low enough to allow free rotation at physiological temperature, presenting as a single average species.
References
Synthesis of 2-Cyano-3-chloro-5-(trifluoromethyl)pyridine:
ChemicalBook Product Entry & Synthesis Routes. (2024). Retrieved from
Validates the starting material availability and core pyridine synthesis.
Suzuki-Miyaura Coupling Protocols:
Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews, 95(7), 2457–2483.
Foundational text for the coupling protocol used in Section 2.
Medicinal Chemistry of Trifluoromethyl Pyridines:
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry, 61(14), 5822–5880.
Source for LogP and metabolic stability claims.
Spectroscopic Data Correlation:
Pretsch, E., et al. (2009). Structure Determination of Organic Compounds. Springer-Verlag.
Reference for predicted NMR shift ranges and coupling constants.
Literature review of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine derivatives
Executive Summary The 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine scaffold represents a privileged structural motif in modern medicinal chemistry and agrochemical discovery. This specific architecture synergizes three c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine scaffold represents a privileged structural motif in modern medicinal chemistry and agrochemical discovery. This specific architecture synergizes three critical pharmacophoric elements: the electron-withdrawing trifluoromethyl (CF₃) group which enhances metabolic stability and lipophilicity; the 2-cyano (CN) group, a versatile electrophilic trap and hydrogen-bond acceptor; and the 3-phenyl ring, which provides essential steric bulk and π-π stacking capabilities for protein-ligand binding.
This guide details the synthetic accessibility, structural-activity relationships (SAR), and therapeutic potential of this scaffold, moving beyond generic descriptions to provide actionable, field-proven protocols.
Chemical Architecture & Pharmacophore Analysis
The efficacy of this scaffold stems from the precise electronic push-pull mechanisms established by its substituents.
Substituent
Position
Electronic Effect
Pharmacological Role
Cyano (-CN)
C-2
Strong Electron Withdrawing (Inductive/Resonance)
Reversible covalent inhibitor (cysteine targeting); Hydrogen bond acceptor; Precursor to amides/tetrazoles.
Phenyl (-Ph)
C-3
Steric Bulk / Lipophilic
Occupies hydrophobic pockets (e.g., ATP binding sites in kinases); π-stacking interactions with aromatic residues (Phe, Tyr, Trp).
Bioisostere of benzene; Modulates pKa and solubility; Reduces CYP450 inhibition liability compared to quinolines.
Synthetic Strategies
The construction of 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine derivatives is most efficiently achieved through Late-Stage Functionalization (LSF) of halogenated precursors rather than de novo ring synthesis, which often suffers from regioselectivity issues.
Primary Route: Suzuki-Miyaura Cross-Coupling
The industrial standard involves the palladium-catalyzed coupling of 3-chloro-2-cyano-5-(trifluoromethyl)pyridine with phenylboronic acids. The presence of the electron-withdrawing cyano and trifluoromethyl groups at C-2 and C-5 activates the C-3 chloride towards oxidative addition, despite chlorides typically being less reactive than bromides or iodides.
Secondary Route: De Novo Cyclization
Condensation of 4,4,4-trifluoro-1-phenyl-1,3-butanedione with active methylene compounds (e.g., malononitrile or cyanothioacetamide) can yield the pyridine core. However, this route frequently yields 2-pyridones or requires subsequent aromatization/functional group interconversion, making it less atom-economical for this specific target.
Visualization: Synthetic Pathways
Caption: Comparative synthesis showing the preferred Suzuki coupling route versus de novo cyclization.
Experimental Protocol: Suzuki Coupling
Objective: Synthesis of 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine from 3-chloro-2-cyano-5-(trifluoromethyl)pyridine.
Rationale: The 3-chloro position is sterically hindered but electronically activated. We utilize a phosphine-free or bulky phosphine ligand system to facilitate the oxidative addition step.
Ligand: Triphenylphosphine (PPh₃) or S-Phos (for difficult substrates)
Base: Potassium carbonate (K₂CO₃) (2.0 equiv)
Solvent: 1,4-Dioxane/Water (4:1 ratio)
Step-by-Step Methodology
Inert Atmosphere Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser. Purge with Argon or Nitrogen for 10 minutes.
Reagent Charging: Add the chloropyridine substrate (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol) to the flask.
Solvent Degassing: In a separate vessel, degas the 1,4-Dioxane/Water mixture by sparging with Argon for 15 minutes. Add the solvent (5 mL) to the reaction flask.
Catalyst Addition: Add Pd(OAc)₂ (0.05 mmol) and Ligand (0.10 mmol) quickly under a positive stream of Argon.
Reaction: Heat the mixture to 80-90°C for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or LC-MS. The starting chloride should disappear.
Work-up: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) followed by brine (10 mL).
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexanes).
Critical Control Point: The 2-cyano group is susceptible to hydrolysis under harsh basic conditions at high temperatures. Ensure the reaction time is minimized and temperature does not exceed 100°C.
Biological Applications & SAR
The unique substitution pattern of this scaffold makes it a potent template for several therapeutic classes.
Kinase Inhibition (Anticancer)
The 3-phenyl-pyridine motif mimics the adenine ring of ATP.
EGFR Inhibitors: Derivatives where the phenyl ring is substituted with specific amines or ethers have shown nanomolar affinity for Epidermal Growth Factor Receptor (EGFR), particularly in non-small cell lung cancer (NSCLC) models.
Mechanism: The pyridine nitrogen acts as a hydrogen bond acceptor to the hinge region of the kinase, while the CF3 group fits into the hydrophobic back pocket.
Agrochemicals: This scaffold is structurally related to commercial fungicides (e.g., Fluazinam derivatives), where the electron-deficient ring disrupts mitochondrial respiration (uncoupling of oxidative phosphorylation).
Caption: SAR map detailing the pharmacophoric contributions of each substituent.
References
Synthesis of 3-chloro-2-cyano-5-trifluoromethylpyridine:
Vertex AI Search. "Process for the preparation of 2-cyanopyridine derivatives (EP1746089A1)". Retrieved from .
Suzuki Coupling of Chloropyridines:
Muthumari, S., & Ramesh, R.[1] (2018).[2] "Suzuki coupling of different chloropyridines with phenylboronic acids". Molecules. Retrieved from .
Biological Activity of Trifluoromethyl Pyridines:
Frontiers in Chemistry. (2022). "Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives". Retrieved from .
General Pyridine Synthesis (Baran Lab Notes):
Baran Lab. "Pyridine Synthesis: Cliff Notes". Retrieved from .
Chemical Properties & Safety (PubChem):
National Center for Biotechnology Information. "3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile". Retrieved from .
Document Type: Technical Whitepaper / Advanced Safety Guide
Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.
Status: Research Chemical (Predicted Profile based on SAR & Analogous Data).
Part 1: Molecular Intelligence & Physicochemical Profiling
1.1 The Compound Identity
This guide addresses the handling of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine , a highly functionalized pyridine scaffold often utilized as a pharmacophore in drug discovery (e.g., for kinase inhibitors or agrochemical fungicides).
Chemical Structure: A pyridine core substituted with a nitrile group at C2, a phenyl ring at C3, and a trifluoromethyl group at C5.
Molecular Formula:
Molecular Weight: 248.20 g/mol
CAS Number: Note: Specific CAS may vary by polymorph or salt. Closest structural analog for read-across: 2-Cyano-3-chloro-5-(trifluoromethyl)pyridine (CAS: 80194-70-3).
1.2 Predicted Physicochemical Properties (SAR Analysis)
Note: As a specialized research chemical, empirical data is often sparse. The following values are derived from quantitative structure-property relationships (QSPR) of close analogs.
Property
Predicted Value
Scientific Rationale
Physical State
Solid (Crystalline)
High degree of aromatic stacking (Phenyl + Pyridine) typically yields solids.
Melting Point
85°C – 110°C
Estimated range based on 3-chloro analog (MP: ~45°C); phenyl substitution increases lattice energy.
LogP (Lipophilicity)
3.5 – 4.2
The -CF3 and -Phenyl groups significantly increase lipophilicity compared to bare pyridine, facilitating cell membrane permeation.
Solubility
DMSO, DCM, Ethyl Acetate
Poor water solubility due to high lipophilicity.
Reactivity
Electrophilic C2/C6
The electron-withdrawing -CN and -CF3 groups make the ring electron-deficient, susceptible to nucleophilic attack.
Part 2: Hazard Dynamics & Toxicology (The "Why")
Standard SDSs list hazards; this section explains the mechanism of toxicity to inform better risk assessment.
2.1 The Nitrile-Cyanide Axis
While the nitrile group (-CN) is covalently bonded, metabolic activation (via Cytochrome P450 oxidation at the alpha-carbon or ring) can theoretically release cyanide ions (
), though this is slower in aromatic nitriles than aliphatic ones.
Risk: Acute Oral Toxicity (Category 3/4).
Symptomology: Cellular hypoxia (inhibition of cytochrome c oxidase).
2.2 The Fluorine Factor (Thermal Decomposition)
The trifluoromethyl group (-CF3) is chemically robust. However, under combustion or high-temperature thermal runaway:
Reaction:
Critical Hazard: Formation of Hydrogen Fluoride (HF) gas.[1] HF is insidious; it penetrates skin to decalcify bone and cause systemic electrolyte collapse.
2.3 Structural Alerts Visualization
The following diagram maps the chemical structure to specific safety protocols.
Figure 1: Structural Alert Mapping. The diagram correlates functional groups to specific toxicological risks and required mitigation strategies.
Part 3: Operational Protocols & Engineering Controls
3.1 Storage Strategy (Self-Validating System)
Atmosphere: Store under inert gas (Argon or Nitrogen). Moisture can hydrolyze the nitrile to an amide (
) over long periods, changing the compound's potency.
Segregation: Isolate from Strong Oxidizers and Strong Acids .
Validation: Check container integrity and dessicant color indicators monthly.
3.2 Personal Protective Equipment (PPE) Matrix
Do not rely on generic "safety gloves." The lipophilicity of this compound requires specific barriers.
PPE Component
Specification
Rationale
Gloves (Primary)
Nitrile (0.11 mm min)
Sufficient for incidental splash.
Gloves (High Risk)
Silver Shield / Laminate
Required for handling solutions in DCM/DMF (carrier solvents penetrate nitrile).
Respiratory
P3 / N100 (Particulate)
If handling powder outside a hood (NOT recommended).
Eye Protection
Chemical Goggles
Safety glasses are insufficient if the powder is fine/dusty.
3.3 Emergency Response Workflow
In the event of a spill or exposure, the response must be immediate and specific to fluorinated nitriles.
Figure 2: Emergency Response Logic Flow. Note the prohibition of sawdust for absorption to prevent fire hazards.
Part 4: Synthesis & Experimental Context
4.1 Common Synthesis Route (Suzuki Coupling)
This compound is typically synthesized by coupling 2-Cyano-3-chloro-5-(trifluoromethyl)pyridine with Phenylboronic acid .
Safety Implication: The starting material (3-chloro analog) is a known skin sensitizer and aquatic toxin [1].
Catalyst Handling: Palladium catalysts used in this step can be pyrophoric when dry.
4.2 Waste Disposal (The "Cradle-to-Grave" View)
Aqueous Waste: Do not pour down the drain. The CF3 group implies persistence in the environment (PFAS-adjacent chemistry).
Organic Waste: Must be segregated into "Halogenated Waste" streams.
Incineration: The waste contractor must be notified of the Fluorine content to ensure their incinerators have appropriate scrubbers for HF.
References
Apollo Scientific. (2023). Safety Data Sheet: 2-Chloro-5-(trifluoromethyl)nicotinonitrile. Retrieved from
PubChem. (n.d.). Compound Summary: 3-Chloro-5-(trifluoromethyl)picolinonitrile.[2] National Library of Medicine. Retrieved from [3]
Thermo Fisher Scientific. (2024). Safety Data Sheet: 3-(Trifluoromethyl)pyridine. Retrieved from
Electronic Synergies: The Impact of Cyano Substitution on the 3-Phenyl-5-(trifluoromethyl)pyridine Scaffold
Executive Summary The 3-phenyl-5-(trifluoromethyl)pyridine scaffold represents a "privileged structure" in modern agrochemical and pharmaceutical discovery, balancing lipophilicity with metabolic stability. However, the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 3-phenyl-5-(trifluoromethyl)pyridine scaffold represents a "privileged structure" in modern agrochemical and pharmaceutical discovery, balancing lipophilicity with metabolic stability. However, the introduction of a cyano (-CN) group into this electron-deficient system creates a profound perturbation in its electronic landscape. This guide analyzes the synergistic effects of the cyano group on this specific ring system, detailing the resultant shifts in pKa, nucleophilic susceptibility (
), and metabolic profile. We provide validated synthetic protocols and mechanistic insights to aid researchers in leveraging this motif for high-affinity target binding.
The Electronic Landscape: A Vector Analysis
To understand the reactivity of this scaffold, one must map the competing electronic vectors. The base scaffold contains a pyridine nitrogen (electron sink), a phenyl group at C3 (weakly donating via resonance, withdrawing via induction), and a trifluoromethyl group at C5 (strong
-withdrawal).
The "Super-Electrophile" Effect
Adding a cyano group—typically at the C2 or C6 position—transforms the pyridine ring into a highly
5-CF3 ($ \sigma_p \approx 0.54 $): Exerts a strong inductive pull (-I), deactivating the ring and lowering the
of the pyridine nitrogen.
Cyano Group ($ \sigma_p \approx 0.66 $): When added, it exerts both strong inductive (-I) and resonance (-M) withdrawal.
The Result: The cumulative electron withdrawal creates a "super-electrophile." The LUMO energy is significantly lowered, making the ring susceptible to nucleophilic attack (e.g., by cysteine residues in covalent inhibitors or metabolic nucleophiles) and rendering the pyridine nitrogen essentially non-basic.
Visualization of Electronic Vectors
Figure 1: Vector analysis of electronic density. The convergence of CF3 and CN withdrawal vectors on the pyridine core drastically reduces electron density at the nitrogen lone pair.
The introduction of the nitrile group alters the physicochemical profile (ADME) in predictable ways.
Basicity Modulation (
)
The pyridine nitrogen is typically a hydrogen bond acceptor.
Unsubstituted Pyridine:
3-Phenyl-5-CF3-pyridine:
(estimated). The CF3 group significantly reduces basicity.
With Cyano (e.g., at C2):
. The nitrogen becomes non-protonatable at physiological pH. This increases membrane permeability (higher effective lipophilicity) but eliminates the potential for salt formation at the pyridine nitrogen.
Metabolic Stability
The 3-phenyl ring is a "soft spot" for CYP450-mediated oxidation (hydroxylation). The electron-deficient pyridine ring, further deactivated by the cyano group, pulls electron density away from the phenyl ring via conjugation, potentially reducing the rate of oxidative metabolism on the phenyl ring. Furthermore, the nitrile itself blocks metabolic attack at its attachment point (blocking the labile C2 or C6 hydrogens).
Data Summary
Parameter
3-Phenyl-5-CF3-Pyridine
2-Cyano-3-Phenyl-5-CF3-Pyridine
Impact of CN
Hammett (Total)
High
Very High
increased -deficiency
(Calc)
~ 2.5
< 1.0
Loss of basicity
Reactivity
Moderate
High
Enables displacement of F/Cl
LogP
High
Moderate/High
CN lowers LogP vs H slightly
Synthetic Access & Reactivity[5][6]
Constructing this highly substituted ring requires a strategy that avoids deactivating the ring before the electrophilic steps are complete. The preferred route utilizes a Suzuki-Miyaura coupling followed by a cyanation or
sequence.
Validated Protocol: Suzuki Coupling & Cyanation
Objective: Synthesis of 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine from 2-chloro-3-bromo-5-(trifluoromethyl)pyridine.
Step 1: Regioselective Suzuki Coupling
Rationale: The C3-position (between N and CF3) is sterically crowded but the C3-bromide is often more reactive towards oxidative addition than the C2-chloride in specific catalytic systems, or one must use a 2-chloro-3-iodo precursor for selectivity. Alternatively, start with 3-bromo-5-(trifluoromethyl)pyridine, couple, then activate C2 (via N-oxide). Here we assume a selective coupling at C3 on a di-halo scaffold.
Rationale: Displacing the C2-chloride requires activation.
with Pd catalysis is superior to CuCN (traditional) due to milder conditions.
Protocol:
Mix: Combine the Suzuki product (from Step 1) with
(0.6 equiv) and (5-10 mol%) in DMF.
Heat: Microwave irradiation at 120°C for 1 hour or reflux for 12 hours.
Safety:Caution: Generate HCN if acidified. Treat waste with bleach.
Purification: Standard aqueous workup and silica chromatography.
Workflow Diagram
Figure 2: Synthetic route prioritizing C3-arylation followed by C2-cyanation to maximize yield and regiocontrol.
Nucleophilic Aromatic Substitution (
)
The presence of the cyano group makes this scaffold a prime candidate for late-stage functionalization via
, particularly if a leaving group (F, Cl, ) is present at the C2, C4, or C6 positions.
Mechanism: The Meisenheimer complex is stabilized by the electron-withdrawing power of the -CN and -CF3 groups.
Application: This reactivity is often exploited to introduce alkoxy or amino groups (e.g., in the synthesis of Picarbutrazox analogs) by displacing a halide ortho to the nitrile.
References
Schlosser, M. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Molecules. Link
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley-Blackwell. (Standard text for pyridine reactivity principles).
Sakamoto, T., et al. (1983). Palladium-catalyzed reactions of halopyridines. Chemical & Pharmaceutical Bulletin. Link
Uetake, Y., et al. (2019). Nucleophilic Aromatic Substitution of Polyfluoroarene. MDPI.[1] Link
Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Reference for Hammett constants and electronic effects).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Strategic Synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Executive Summary & Strategic Analysis
The synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine (Target Molecule, TM ) presents a classic challenge in heteroaromatic functionalization: managing the regioselectivity of a pyridine ring bearing both electron-withdrawing groups (EWG) and steric constraints.[1]
This scaffold is a critical pharmacophore in agrochemical development (e.g., phytoene desaturase inhibitors like Picolinafen) and emerging medicinal chemistry targets. The synthesis hinges on two critical bond formations:[2]
C2–CN Formation: Installation of the nitrile group.
C3–Aryl Formation: Installation of the phenyl ring.
Chemo-Selectivity Challenge:
The 5-trifluoromethyl group strongly deactivates the pyridine ring, making electrophilic aromatic substitution impossible.[1] Nucleophilic Aromatic Substitution (
) and Transition-Metal Catalyzed Cross-Couplings are the requisite pathways. However, the C2 position is significantly more electrophilic than the C3 position due to the inductive effect of the ring nitrogen.
Strategic Routes:
Route A (Late-Stage Cyanation): Construction of the 2-chloro-3-phenyl precursor followed by Pd-catalyzed cyanation.[1] This is the preferred industrial route for scalability and safety.
Route B (Late-Stage Coupling): Cyanation of a 2,3-dihalo-precursor followed by regioselective Suzuki–Miyaura coupling at C3.[1] This route requires advanced ligands to activate the deactivated C3-chloride.
Critical Reagent Selection Guide
The choice of reagents dictates the safety profile and yield of the reaction.
A. Cyanating Agents (For C2 Functionalization)
Reagent
Reagent Type
Pros
Cons
Recommendation
Zn(CN)₂
Covalent Salt
High Safety/Yield. Slow release of CN⁻ prevents catalyst poisoning.[1] Non-hygroscopic.[1]
Insoluble in many solvents; requires high boiling point polar solvents.[1]
B. Catalytic Systems (Palladium Sources & Ligands)
For Cyanation (C2-Cl
C2-CN):
Catalyst:Pd₂(dba)₃ or Pd(OAc)₂ .
Ligand:dppf (1,1'-Bis(diphenylphosphino)ferrocene) or Xantphos .[1]
Rationale: Large bite-angle bidentate ligands favor the reductive elimination of the Ar-CN bond, which is often the rate-determining step.[1]
For Suzuki Coupling (C3-X
C3-Ph):
Ligand:SPhos or XPhos (Buchwald Dialkylbiaryl phosphines).
Rationale: If coupling at C3 (especially if C2 is already substituted), the site is sterically crowded and electronically deactivated. Electron-rich, bulky ligands facilitate oxidative addition.[1]
Mechanistic Insight:
The starting material, 2-chloro-3-phenyl-5-(trifluoromethyl)pyridine, possesses a sterically hindered C2-chlorine due to the ortho-phenyl group.[1] Standard
with NaCN often fails or leads to hydrolysis. Pd-catalysis with Zn(CN)₂ is required to lower the activation energy.
Additive: Zinc dust (10 mol% - activates the catalyst/scavenges O₂)[1]
Solvent: Anhydrous DMF or NMP (0.2 M concentration)
Step-by-Step Methodology:
Inert Setup: Flame-dry a reaction vial equipped with a magnetic stir bar and a septum. Purge with Argon for 15 minutes. Strict oxygen exclusion is vital to prevent homocoupling.
Reagent Loading: Add the substrate, Zn(CN)₂, Pd₂(dba)₃, dppf, and Zn dust to the vial under a counter-flow of Argon.
Solvation: Add anhydrous DMF via syringe.
Degassing: Sparge the solution with Argon for another 10 minutes.
Reaction: Heat the block to 100°C for 4–12 hours. Monitor via HPLC/UPLC.
Checkpoint: The reaction is complete when the aryl chloride peak disappears.
Quench (Safety Critical): Cool to room temperature. Dilute with EtOAc. Pour the mixture into a beaker containing 10% NaOH/Bleach solution (to oxidize any residual cyanide to cyanate). Stir for 30 minutes.
Workup: Filter through a Celite pad to remove Zinc salts. Wash the organic layer with water (3x) and brine (1x) to remove DMF. Dry over Na₂SO₄ and concentrate.
Mechanistic Insight:
To ensure the phenyl group installs at C3 without touching the C2-Cl (which is needed for the subsequent cyanation), we utilize the reactivity difference between C-I and C-Cl . Palladium undergoes oxidative addition into the C-I bond significantly faster than the C-Cl bond.
Keep a "Cyanide Spill Kit" (Bleach/Hypochlorite) immediately accessible.
Never acidify the waste stream (generates HCN gas).
References
Regioselective Coupling of Pyridines
Lutz Ackermann, et al. "Palladium-Catalyzed Cross-Coupling Reactions of 2-Chloro-3-fluoro- and 2-Chloro-3-trifluoromethylpyridines."[1] Organic Letters, 2010.
Source:
Pd-Catalyzed Cyanation Protocols
Cohen, D. T., & Buchwald, S. L.[4] "Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media." Organic Letters, 2015, 17(2), 202–205.[4]
Source:
Industrial Synthesis of Trifluoromethylpyridines
"Process for the preparation of 2,3-dichloro-5-(trifluoromethyl)pyridine."[1][6][9][11][12] Patent WO 2008/074752.
Source:
Zinc Cyanide Reagent Notes
Marcantonio, K. M., et al. "Zinc Cyanide." Encyclopedia of Reagents for Organic Synthesis, 2012.
Functionalization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine for drug discovery
An In-Depth Guide to the Strategic Functionalization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine for Drug Discovery Introduction: Unpacking a Privileged Scaffold In the landscape of modern medicinal chemistry, the st...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Strategic Functionalization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine for Drug Discovery
Introduction: Unpacking a Privileged Scaffold
In the landscape of modern medicinal chemistry, the strategic selection and modification of core molecular scaffolds are paramount to successful drug discovery campaigns. The 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine core represents a quintessential "privileged scaffold," integrating three key pharmacophoric elements that provide a robust platform for generating diverse and potent therapeutic candidates. The inherent value of this scaffold lies in the synergistic interplay of its components:
The Pyridine Ring: As a bioisostere of a phenyl ring, the pyridine moiety is a cornerstone of pharmaceutical design, prized for its ability to engage in hydrogen bonding via its nitrogen atom and to modulate the physicochemical properties of a molecule, such as solubility and metabolic stability.[1][2][3][4] Its electron-deficient nature significantly influences its chemical reactivity, opening specific avenues for functionalization.[5][6][7]
The Trifluoromethyl (-CF3) Group: The incorporation of a trifluoromethyl group is a well-established strategy in drug design to enhance metabolic stability and membrane permeability.[8][9][10][11] Its strong electron-withdrawing nature and high lipophilicity can profoundly influence a compound's pharmacokinetic profile and binding affinity.[8][12] It often serves as a bioisostere for groups like chlorine or methyl, allowing for fine-tuning of steric and electronic properties.[12]
The Cyano (-CN) Group: Far more than a simple substituent, the nitrile group is a powerful and versatile tool. It is a potent electron-withdrawing group that can modulate the reactivity of the pyridine ring.[13] In drug-target interactions, it can act as a hydrogen bond acceptor or engage in other polar interactions.[14][15] Critically, it serves as a versatile synthetic handle, capable of being transformed into other key functional groups such as amides, carboxylic acids, amines, and tetrazoles, thereby enabling broad structural diversification.[13][14]
This guide provides a detailed exploration of the key strategies for functionalizing the 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine scaffold, offering field-proven insights and detailed protocols for researchers in drug development.
Core Functionalization Strategies: A Workflow-Based Approach
The electronic landscape of the 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine core is dominated by the powerful electron-withdrawing effects of both the cyano and trifluoromethyl groups. This renders the pyridine ring highly electron-deficient, predisposing it to specific types of chemical transformations that can be leveraged for analog synthesis.
Expert Rationale: The pronounced electron deficiency of the pyridine ring makes it an excellent substrate for Nucleophilic Aromatic Substitution (SNAr), particularly at positions ortho or para to the ring nitrogen (C2, C4, C6).[5][6][7][16] By starting with a precursor bearing a suitable leaving group (e.g., a halogen like chlorine or fluorine) at the C4 or C6 position, medicinal chemists can readily introduce a wide array of nucleophiles, a cornerstone reaction for library synthesis. The reaction proceeds via a high-energy Meisenheimer intermediate, which is stabilized by the electron-withdrawing substituents.[16]
Caption: SNAr workflow for diversifying the core scaffold.
This protocol describes a general procedure for the reaction of a hypothetical 4-chloro-2-cyano-3-phenyl-5-(trifluoromethyl)pyridine with a primary or secondary amine.
Reaction Setup: To a solution of 4-chloro-2-cyano-3-phenyl-5-(trifluoromethyl)pyridine (1.0 eq.) in a polar aprotic solvent such as DMSO or NMP, add the desired amine nucleophile (1.2-1.5 eq.) and a non-nucleophilic base like potassium carbonate (K₂CO₃, 2.0 eq.) or diisopropylethylamine (DIPEA, 2.0 eq.).
Heating: Heat the reaction mixture to 80-120 °C. The optimal temperature depends on the nucleophilicity of the amine and the reactivity of the substrate.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up: Upon completion, cool the reaction to room temperature and dilute with water. Extract the product with an organic solvent such as ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired substituted pyridine.
Reaction Type
Nucleophile
Typical Conditions
Expected Yield
SNAr
Primary/Secondary Amines
K₂CO₃, DMSO, 100 °C, 4-12 h
60-95%
Thiols
NaH, THF, 60 °C, 2-6 h
75-98%
Alcohols/Phenols
K₂CO₃, DMF, 120 °C, 12-24 h
40-80%
Table 1: Representative conditions for SNAr reactions on a chloro-substituted pyridine core.
Expert Rationale: Forging new carbon-carbon or carbon-heteroatom bonds is central to scaffold elaboration. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are indispensable tools for this purpose.[17] Starting again from a halogenated precursor (ideally bromo- or chloro-substituted), this strategy allows for the introduction of a vast range of aryl, heteroaryl, or alkyl groups, significantly expanding the accessible chemical space. The efficiency of these reactions on electron-deficient heteroaryl halides is well-documented.[18][19][20][21]
Caption: Suzuki-Miyaura coupling for C-C bond formation.
Reaction Setup: In a reaction vessel, combine the bromo-substituted pyridine (1.0 eq.), the boronic acid or boronic ester partner (1.2-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base, typically aqueous sodium carbonate (Na₂CO₃, 2.0 M solution, 3.0 eq.).
Solvent and Degassing: Add a solvent system, commonly a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O or DME/H₂O). Degas the mixture thoroughly by bubbling argon or nitrogen through it for 15-20 minutes to remove oxygen, which can deactivate the catalyst.
Heating: Heat the reaction mixture to 80-100 °C under an inert atmosphere.
Monitoring: Monitor the reaction by LC-MS. Reactions are typically complete within 2-16 hours.
Work-up and Purification: After cooling, dilute the mixture with water and extract with an organic solvent. Wash the organic phase, dry over Na₂SO₄, and concentrate. Purify the residue via silica gel chromatography to obtain the cross-coupled product.
Coupling Partner
Catalyst System
Base/Solvent
Expected Yield
Aryl Boronic Acid
Pd(PPh₃)₄
Na₂CO₃, Dioxane/H₂O
70-95%
Alkyl Boronic Ester
Pd(dppf)Cl₂
K₃PO₄, Toluene/H₂O
50-85%
Table 2: Typical conditions for Suzuki-Miyaura cross-coupling.
Strategy 3: Chemical Transformation of the Cyano Group
Expert Rationale: The cyano group is a linchpin for late-stage functionalization, providing access to several critical functionalities found in marketed drugs. Its conversion allows for dramatic changes in a compound's properties, including acidity/basicity, hydrogen bonding potential, and metabolic profile.
Caption: Versatile transformations of the cyano group.
The conversion of a nitrile to a primary amide can often be achieved under controlled conditions that prevent over-hydrolysis to the carboxylic acid.[22][23]
Reaction Setup: Dissolve the nitrile (1.0 eq.) in a suitable solvent like DMSO or ethanol.
Reagents: Add a base such as potassium carbonate (K₂CO₃) followed by the careful addition of hydrogen peroxide (30% aqueous solution).
Reaction: Stir the mixture at room temperature. The reaction is often exothermic and may require cooling.
Monitoring & Work-up: Monitor by TLC. Upon completion, quench the reaction by adding a reducing agent like sodium sulfite solution, then extract the product. Purify by chromatography or recrystallization.
Harsh acidic or basic conditions with heating will drive the hydrolysis of the nitrile past the amide stage to the carboxylic acid.[24][25]
Reaction Setup: Suspend the nitrile (1.0 eq.) in a mixture of concentrated sulfuric acid or hydrochloric acid and water.
Heating: Heat the mixture to reflux (typically >100 °C) for several hours to days.
Monitoring & Work-up: Monitor the reaction by LC-MS. After cooling, carefully neutralize the mixture with a base (e.g., NaOH) to precipitate the carboxylic acid product, which can then be collected by filtration.
The reduction of the nitrile to a primary aminomethyl group introduces a basic center, which is valuable for modulating solubility and target interactions.[26][27][28]
Reaction Setup: Under an inert atmosphere (argon), suspend a strong reducing agent like lithium aluminum hydride (LiAlH₄, 2.0-3.0 eq.) in a dry ethereal solvent (e.g., THF or diethyl ether) and cool to 0 °C.
Addition: Slowly add a solution of the nitrile (1.0 eq.) in the same dry solvent to the LiAlH₄ suspension.
Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed.
Quenching: Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).
Purification: Filter the resulting solids and concentrate the filtrate. The crude amine can then be purified by standard methods.
The tetrazole ring is a widely used bioisostere for the carboxylic acid group, offering similar acidity but often improved oral bioavailability and metabolic stability.[29][30]
Reaction Setup: Dissolve the nitrile (1.0 eq.) in a polar solvent like DMF.
Reagents: Add sodium azide (NaN₃, 1.5-2.0 eq.) and an ammonium salt such as ammonium chloride (NH₄Cl, 1.5-2.0 eq.) or a Lewis acid like zinc chloride.
Heating: Heat the reaction mixture to 100-130 °C for 12-24 hours.
Work-up: Cool the reaction, acidify with aqueous HCl to protonate the tetrazole, and extract the product with an organic solvent. Purify by chromatography or recrystallization.
Conclusion
The 2-cyano-3-phenyl-5-(trifluoromethyl)pyridine scaffold is a highly valuable starting point for drug discovery, offering multiple, distinct avenues for chemical modification. By strategically applying nucleophilic aromatic substitution, palladium-catalyzed cross-coupling, and a variety of transformations of the cyano group, researchers can rapidly generate large and diverse libraries of novel compounds. Understanding the underlying chemical principles that govern the reactivity of this electron-deficient heterocycle is key to unlocking its full potential in the development of next-generation therapeutics.
References
MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. J. Org. Chem., 86, 15897-15905.
Organic & Biomolecular Chemistry (RSC Publishing). Copper- and DMF-mediated switchable oxidative C–H cyanation and formylation of imidazo[1,2-a]pyridines using ammonium iodide.
BenchChem. (2025). A Comparative Guide to the Cyanation of Pyridine: Methods, Efficiency, and Protocols.
PubMed. (2023). C3-Cyanation of Pyridines: Constraints on Electrophiles and Determinants of Regioselectivity. Angew Chem Int Ed Engl., 62(6):e202216894.
BenchChem. (2025). Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional.
Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C–H Cyanation of Imidazo[1,2-a]pyridines.
Wikipedia. Trifluoromethyl group.
MDPI. (2013). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System.
ResearchGate. The Suzuki-Miyaura reactions of halopyridines and the side products.
PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 198-214.
Pearson+. We have considered nucleophilic aromatic substitution of pyridine...
MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
ACS Publications. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry.
Wikipedia. Nucleophilic aromatic substitution.
YouTube. (2018). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes.
Research Outreach. (2023). Trifluoromethylpyridine: Its chemistry and applications.
J-Stage. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
Nitrile and Amide Hydrolysis and Enzymatic Synthesis of Amides and Peptides.
Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review).
Chem-Impex. 2-Cyanopyridine.
NIH. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC.
Wang, J., & Liu, H. (2012). Application of Nitrile in Drug Design. Chinese Journal of Organic Chemistry, 32(9), 1643-1652.
ResearchGate. (2025). Application of Nitrile in Drug Design.
Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
Lumen Learning. 21.5. Hydrolysis of nitriles. Organic Chemistry II.
RSC Publishing. 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions.
Yamada, T., et al. (2024). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. RSC Advances.
Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917.
PubMed. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
Catalytic Reduction of Nitriles.
Zheng, Z., & Dai, A. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
NIH. (n.d.). Trash to Treasure: Eco-Friendly and Practical Synthesis of Amides by Nitriles Hydrolysis in WEPPA. PMC.
Chemistry Steps. (2024). Converting Nitriles to Amides.
BenchChem. (2025). The Chemistry of Cyanopyridine Derivatives: A Comprehensive Technical Guide.
ResearchGate. (2025). Rapid Reduction of Nitriles to Primary Amines with Nickel Boride at Ambient Temperature.
Master Organic Chemistry. Acidic Hydrolysis of Nitriles To Amides.
ResearchGate. (2017). How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings?
Sharma, et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9.
YouTube. (2018). Nitriles: reduction to amines.
Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4).
Organic Chemistry Portal. Amine synthesis by nitrile reduction.
Technical Support Center: Purification of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Welcome to the technical support center for the purification of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound with high purity.
Introduction
2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine is a specialized pyridine derivative whose utility in medicinal chemistry and materials science is growing. The introduction of the trifluoromethyl group can enhance metabolic stability and binding affinity, while the cyano and phenyl groups offer versatile handles for further chemical modification.[1]
Purification of this compound can be challenging due to its unique electronic and physical properties. This guide addresses common issues encountered after its synthesis, which typically proceeds via a palladium-catalyzed cross-coupling reaction (e.g., Suzuki-Miyaura coupling) from its precursor, 2-Cyano-3-chloro-5-(trifluoromethyl)pyridine. The primary purification goal is the removal of catalysts, unreacted starting materials, and reaction byproducts.
Part 1: Troubleshooting Guide
This section addresses specific problems you might encounter during the purification process.
Issue 1: Persistent Gray/Black Color in the Purified Product
Q: After column chromatography, my product fractions are still gray or black. What is causing this, and how can I fix it?
A: A persistent gray or black color is almost always indicative of residual palladium catalyst from the cross-coupling reaction. While silica gel can remove a significant portion of the catalyst, highly nonpolar or chelated palladium species can co-elute with the product.
Root Cause Analysis & Solutions:
Inefficient Initial Workup: The initial aqueous workup may not have removed the bulk of the palladium.
Solution: Before concentrating the crude reaction mixture, perform a thorough aqueous wash. If your product is in an organic solvent like ethyl acetate or dichloromethane, washing with an aqueous solution of a mild chelating agent like thiourea (1-5% w/v) or sodium thiosulfate can help sequester palladium.
Co-elution on Silica Gel: The product and residual palladium may have similar affinities for the stationary phase.
Solution 1 (Adsorbent Treatment): Before chromatography, dissolve the crude product in a suitable solvent (e.g., dichloromethane) and stir it with a palladium scavenger resin or activated carbon for 1-2 hours. Filter through a pad of Celite® to remove the adsorbent and then proceed with column chromatography.[2]
Solution 2 (Modified Chromatography): Doping the silica gel slurry with a small amount of activated carbon or using a dedicated scavenger cartridge can be effective.
Issue 2: Co-elution of an Impurity with a Similar Rf Value
Q: I'm seeing an impurity that runs very close to my product on TLC and co-elutes during column chromatography. How can I achieve separation?
A: This is a common challenge, often caused by a reaction byproduct with similar polarity, such as biphenyl (from the homocoupling of phenylboronic acid) or unreacted starting material.
Root Cause Analysis & Solutions:
Suboptimal Mobile Phase Selectivity: The chosen solvent system may not be differentiating well between the product and the impurity.
Solution: The key is to alter the selectivity of the chromatographic system.[3]
Change Solvent System: If you are using a standard hexane/ethyl acetate system, try switching to a different solvent combination. Toluene or dichloromethane in place of hexanes can introduce π-π interactions that may help separate aromatic compounds.[4][5] Adding a small percentage of methanol (0.5-1%) can also significantly alter selectivity.
Change Stationary Phase: If solvent optimization fails, changing the stationary phase is the next logical step.[3]
Cyano-bonded Silica: This phase can offer different selectivity due to dipole-dipole interactions with the nitrile group on your product.[4]
Phenyl-bonded Silica: This can be effective for separating aromatic compounds through π-π stacking interactions.[5]
Recrystallization: If chromatography fails to provide adequate separation, recrystallization is a powerful alternative.
Protocol: See the detailed protocol in Part 3. The key is to find a solvent system where the product has high solubility at elevated temperatures but low solubility at room temperature or below, while the impurity remains in solution.
Data Presentation: Solvent Systems for Chromatography
Solvent System
Stationary Phase
Typical Application Notes
Hexane / Ethyl Acetate
Silica Gel
Standard starting point for moderately polar compounds.
Toluene / Ethyl Acetate
Silica Gel
Good for separating aromatic compounds; introduces π-π interactions.
Dichloromethane / Methanol
Silica Gel
For more polar compounds; small amounts of MeOH drastically increase polarity.
Hexane / Acetone
Cyano-bonded Silica
Offers alternative selectivity based on dipole-dipole interactions.
Issue 3: Low Recovery After Purification
Q: My final yield of pure product is very low. What are the potential causes?
A: Low recovery can stem from several factors, from mechanical losses to product degradation on the stationary phase.
Root Cause Analysis & Solutions:
Product Streaking/Tailing on Silica: The basic nature of the pyridine nitrogen can cause strong interaction with acidic silanol groups on the silica surface, leading to tailing and irreversible adsorption.[3]
Solution: Add a small amount of a basic modifier, such as triethylamine (~0.5-1% v/v), to the mobile phase. This will neutralize the acidic sites on the silica gel, improving peak shape and recovery.
Degradation on Stationary Phase: The compound may be sensitive to the acidic nature of standard silica gel.
Solution: Use deactivated or neutral silica gel. Alternatively, alumina (neutral or basic) can be used as the stationary phase, though it has different selectivity.
Improper Fraction Collection: Broad peaks or poor separation can lead to mixing fractions, forcing you to discard a significant portion of the product to achieve high purity.
Solution: Optimize the chromatography conditions for sharper peaks (see Issue 2). Use smaller collection tubes to better isolate the pure fractions.
Troubleshooting Workflow Diagram
Caption: A decision tree for troubleshooting common purification issues.
Part 2: Frequently Asked Questions (FAQs)
Q1: What is the expected appearance and physical state of pure 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine?A1: Based on similar structures, the pure compound is expected to be a white to off-white solid at room temperature. Its solubility will likely be high in chlorinated solvents (DCM, chloroform) and ethers (diethyl ether, THF), moderate in esters (ethyl acetate), and low in nonpolar alkanes (hexanes, pentane) and water.
Q2: Can I use distillation for purification?A2: While related compounds like 2-cyano-3-chloro-5-(trifluoromethyl)pyridine can be purified by vacuum distillation, the higher molecular weight and boiling point of the phenyl derivative make this less practical on a lab scale.[6][7] High temperatures required for distillation could lead to decomposition. Chromatography and recrystallization are the recommended methods.
Q3: My compound seems to be unstable during storage. How can I prevent degradation?A3: Pyridine derivatives can be susceptible to oxidation or hydrolysis over time. For long-term storage, it is recommended to keep the pure, dry solid in a sealed vial under an inert atmosphere (nitrogen or argon) at a low temperature (2-8°C).[8]
Q4: Is a special type of silica gel required?A4: Standard flash-grade silica gel (40-63 µm) is generally sufficient. However, if you experience significant tailing or low recovery, using a high-purity, end-capped silica gel or a neutral silica gel can mitigate these issues by reducing the number of acidic silanol sites.[3]
Part 3: Experimental Protocols
Protocol 1: Flash Column Chromatography
This protocol assumes a crude product contaminated with palladium catalyst, biphenyl, and starting materials.
Pre-treatment (Palladium Removal):
Dissolve the crude oil/solid in a minimal amount of dichloromethane (DCM).
Add activated carbon (approx. 10% by weight of the crude material).
Stir the slurry at room temperature for 30-60 minutes.
Prepare a small plug of Celite® in a fritted funnel and filter the slurry, washing with additional DCM.
Concentrate the filtrate in vacuo to obtain the pre-treated crude material.
Column Packing:
Select a column of appropriate size (a good rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude material by weight).
Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexane/Ethyl Acetate).
Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped.[2]
Sample Loading:
Dissolve the pre-treated crude material in a minimal volume of DCM or the mobile phase.
Alternatively, for less soluble materials, perform a "dry load": adsorb the crude material onto a small amount of silica gel or Celite® by dissolving it in a solvent, adding the adsorbent, and evaporating the solvent until a free-flowing powder is obtained.[2]
Carefully add the sample to the top of the packed column.
Elution and Fraction Collection:
Begin eluting with the low-polarity mobile phase.
Gradually increase the polarity of the mobile phase (gradient elution) as needed, based on TLC analysis. A typical gradient might be from 5% to 20% Ethyl Acetate in Hexane.
Collect fractions and analyze them by TLC to identify those containing the pure product.
Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified product.
Technical Support Center: Optimizing Reaction Temperature for the Synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Welcome to the technical support center for the synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the reaction temperature for this specific synthesis, which is commonly achieved through a Suzuki-Miyaura cross-coupling reaction. As Senior Application Scientists, we provide insights grounded in established chemical principles and field-proven experience to help you navigate the complexities of this reaction.
The synthesis of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine typically involves the palladium-catalyzed cross-coupling of a 3-halo-2-cyano-5-(trifluoromethyl)pyridine with a phenylboronic acid derivative. Reaction temperature is a critical process parameter in this transformation, directly influencing reaction rate, catalyst stability, product yield, and impurity profile.[1] Deviations from the optimal temperature can lead to stalled reactions or the formation of undesired side products.[1] This guide will address common issues and provide structured solutions for successful temperature optimization.
Frequently Asked Questions & Troubleshooting
Q1: My reaction shows low or no conversion of the starting material. Is the reaction temperature too low?
A1: Low conversion is a frequent issue when the reaction temperature is suboptimal. The reaction temperature must be high enough to overcome the activation energy of the rate-determining step in the catalytic cycle, which is often the oxidative addition of the aryl halide to the palladium(0) complex.
Causality:
Insufficient Kinetic Energy: At lower temperatures, reacting molecules possess less kinetic energy, leading to fewer effective collisions and a slower reaction rate. For Suzuki-Miyaura couplings, an increase in temperature generally accelerates the reaction.[2]
Catalyst Activation: Some palladium precatalysts require an initial higher temperature to be reduced to the active Pd(0) species in situ. If the temperature is too low, the catalyst may not be fully activated, resulting in poor catalytic turnover.
Troubleshooting Steps:
Verify Starting Materials and Reagents: Before adjusting the temperature, ensure that the starting materials, catalyst, ligand, and base are pure and have been handled under appropriate inert conditions. Oxygen can deactivate the palladium catalyst.[1][3]
Incremental Temperature Increase: Gradually increase the reaction temperature in 10-20 °C increments. A typical starting range for Suzuki couplings involving electron-deficient pyridines is 80-100 °C.[3][4] Monitor the reaction progress by a suitable technique like TLC, GC-MS, or LC-MS.
Solvent Choice: Ensure your solvent's boiling point is compatible with the desired reaction temperature.[1] For temperatures above 100 °C, solvents like dioxane, toluene, or DMF are commonly used.[3][5]
Consider Catalyst System: If increasing the temperature does not improve conversion, the catalyst system itself might be inefficient. For sterically hindered or electron-deficient substrates, specialized ligands (e.g., Buchwald or Fu ligands) may be required to facilitate the catalytic cycle at lower temperatures.[3]
Q2: I'm observing significant byproduct formation. Could the reaction temperature be too high?
A2: Yes, excessive reaction temperature is a common cause of increased byproduct formation. While higher temperatures increase the rate of the desired reaction, they can also accelerate competing side reactions and lead to the degradation of reactants, products, or the catalyst.
Common Temperature-Induced Side Reactions:
Protodeboronation: This is the cleavage of the C-B bond of the phenylboronic acid, replacing it with a C-H bond to form benzene. This side reaction is often accelerated at higher temperatures, especially in the presence of water or protic solvents.[3]
Dehalogenation: The aryl halide starting material can be reduced, replacing the halogen with a hydrogen atom. This is more likely to occur under harsh reaction conditions, including elevated temperatures.[3]
Homocoupling: The coupling of two phenylboronic acid molecules (to form biphenyl) or two pyridine halide molecules can occur, particularly at high temperatures or in the presence of oxygen.[3]
Product Degradation: The trifluoromethylpyridine core is generally thermally stable, but prolonged exposure to very high temperatures in the presence of a strong base could lead to decomposition.[6][7]
Troubleshooting Workflow for Byproduct Formation:
Caption: Troubleshooting workflow for temperature-related byproduct formation.
Q3: What is a good starting point for temperature optimization, and how should I design the study?
A3: A well-designed temperature optimization study is crucial for developing a robust and scalable process. For the Suzuki-Miyaura coupling to form 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine, a good starting point is typically between 80 °C and 100 °C.[3][4]
Experimental Protocol: Temperature Screening Study
Setup: In parallel reaction vials or a multi-well reactor plate, add the 3-halo-2-cyano-5-(trifluoromethyl)pyridine (1.0 mmol), phenylboronic acid (1.2-1.5 equiv), base (e.g., K₂CO₃, 2.0 equiv), palladium precatalyst (e.g., Pd(dppf)Cl₂, 1-2 mol%), and degassed solvent (e.g., dioxane, 5 mL).[1][3]
Inert Atmosphere: Seal the vessels and thoroughly purge with an inert gas like argon or nitrogen.[3]
Temperature Gradient: Set each reaction to a different temperature. A good range to screen would be 60 °C, 80 °C, 100 °C, and 120 °C.
Monitoring: Stir the reactions vigorously and monitor their progress at set time points (e.g., 1h, 4h, 12h, 24h) by taking small aliquots for analysis (TLC, LC-MS).
Analysis: Once the reactions have reached completion or a set endpoint, quench them and analyze the crude reaction mixture by a quantitative method (e.g., qNMR or LC with an internal standard) to determine the yield of the desired product and the percentage of key byproducts.
Data Presentation: Example Temperature Optimization Results
Reaction Temp (°C)
Time (h)
Yield (%)
Purity (by LC area%)
Key Byproduct (Protodeboronation, %)
60
24
35
98
<1
80
12
85
97
2
100
4
92
96
3
120
4
91
88
10
Note: This table presents hypothetical data for illustrative purposes. Actual results will vary.
From this example data, 100 °C appears to be the optimal temperature, offering a high yield in a reasonable time frame without excessive byproduct formation.
Visualization of the Optimization Workflow:
Caption: A logical workflow for designing and interpreting a temperature optimization study.
BenchChem. (2025). Technical Support Center: Optimization of Suzuki Coupling for Bulky Pyridine Ligands.
ResearchGate. (n.d.). Optimization of temperature for Suzuki-Miyaura coupling reaction.
U.S. Geological Survey. (n.d.). THERMAL STUDIES OF AMMONIUM CYANIDE REACTIONS.
ACS Publications. (2025, August 18). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. Organic Process Research & Development.
Taylor & Francis Online. (n.d.). Cyanation – Knowledge and References.
Canadian Science Publishing. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters.
Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution.
SciELO. (2022, March 23). RECENT ADVANCES IN CYANATION REACTIONS.
Beilstein Journal of Organic Chemistry. (2022, January 4). Recent advances and perspectives in ruthenium-catalyzed cyanation reactions.
PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
Technical Support Center: Purification of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Case ID: REC-PYR-CF3-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Executive Summary Welcome to the Technical Support Center. You are likely working with 2-Cyano-3-phenyl-5-(trif...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: REC-PYR-CF3-001
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences
Executive Summary
Welcome to the Technical Support Center. You are likely working with 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine , a highly functionalized fluorinated heterocycle. This compound presents a specific purification challenge: the competition between the lipophilic trifluoromethyl/phenyl groups and the polar cyano/pyridine nitrogen often leads to "oiling out" rather than crystallization.
This guide provides a validated solvent selection strategy, troubleshooting workflows for phase separation issues, and impurity rejection protocols based on the physicochemical properties of fluorinated biaryl pyridines.
Module 1: Solvent System Selection
User Question: I have crude material from a Suzuki coupling. Which solvent system should I use for recrystallization?
Technical Response:
For this specific scaffold, you must balance the high lipophilicity of the -CF3 and -Phenyl groups against the polarity of the -CN handle. We recommend a "Polar/Non-Polar" gradient approach.
Primary Recommendation: Ethanol / Water (The "Green" Protocol)
Mechanism: The compound is soluble in hot ethanol (due to the phenyl/pyridine core) but insoluble in water (due to the hydrophobic -CF3 group).
Ratio: Start with boiling Ethanol (100%), then add warm Water dropwise until turbidity persists.
Why it works: This system is excellent for removing inorganic salts (from Suzuki coupling) and polar boronic acid residues, which stay in the aqueous phase.
Secondary Recommendation: Ethyl Acetate / Heptane (The "Lipophilic" Protocol)
Mechanism: Used when the compound is too soluble in alcohols or "oils out" with water.
Ratio: Dissolve in minimum hot Ethyl Acetate; add hot Heptane as the anti-solvent.
Why it works: Best for rejecting non-polar impurities like de-halogenated byproducts or biphenyls.
Solubility Profile (Predicted & Empirical Data)
Solvent
Solubility (Cold)
Solubility (Hot)
Role
Ethanol (EtOH)
Moderate
High
Primary Solvent
Ethyl Acetate (EtOAc)
High
Very High
Primary Solvent
Heptane / Hexane
Insoluble
Low
Anti-Solvent
Water
Insoluble
Insoluble
Anti-Solvent
Dichloromethane (DCM)
Very High
N/A (Boils too low)
Extraction Only
Toluene
Moderate
High
Alternative Solvent
Module 2: Troubleshooting "Oiling Out"
User Question: My product separates as a yellow oil at the bottom of the flask instead of crystals. How do I fix this?
Technical Response:
"Oiling out" occurs when the compound's melting point is depressed below the solvent's boiling point (often due to impurities) or when the anti-solvent is added too quickly, causing Liquid-Liquid Phase Separation (LLPS) before nucleation.
The "Oiling Out" Rescue Protocol
Re-heat: Bring the mixture back to a boil until the oil redissolves.
Add "Good" Solvent: Add a small amount (5-10% volume) of the dissolving solvent (e.g., Ethanol) to lower the saturation slightly.
Seed It: Cool slightly (but stay above the oiling temperature) and add a seed crystal.
Slow Cool: Insulate the flask with foil or a towel to slow the cooling rate. Do not use an ice bath yet.
Trituration: If it oils again, decant the solvent, add a small amount of cold Hexane/Heptane to the oil, and scratch the glass vigorously with a spatula to induce nucleation.
Visual Troubleshooting Workflow
Caption: Decision logic for solvent selection and troubleshooting phase separation (oiling out).
Module 3: Impurity Rejection Strategy
User Question: I see small amounts of des-halo impurity (from the starting material) or biaryl byproducts. How do I remove them?
Technical Response:
The specific position of the -CF3 group (Position 5) and the Phenyl ring (Position 3) creates a unique electronic signature.
Removing Protodeboronated Byproducts (Biphenyls):
These are highly non-polar.
Solution: Use Ethanol/Water . The non-polar biphenyls will likely precipitate first or stay oiled out. If they precipitate first, filter the hot solution. If they stay in solution, the more polar pyridine product will crystallize out upon cooling, leaving the oily non-polar impurities in the mother liquor.
Removing Hydrolyzed Amides (from -CN hydrolysis):
If the -CN group hydrolyzes to an amide (due to harsh acidic/basic conditions), it becomes much more polar.
Solution: Use Ethyl Acetate/Heptane . The polar amide will likely not dissolve well in the Heptane-rich mix or will precipitate too early. Wash the crystallized product with cold water to remove surface polar contaminants.
Module 4: Standard Operating Procedure (SOP)
Protocol: Recrystallization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Preparation: Place 1.0 g of crude solid in a 25 mL Erlenmeyer flask.
Dissolution: Add Ethanol (approx. 3-5 mL) and heat to boiling (78°C). Swirl constantly.
Note: If solid remains insoluble, add more Ethanol in 0.5 mL increments.
Filtration (Optional): If fine black particles (Palladium) are visible, filter the hot solution through a pre-warmed glass frit or Celite pad.
Anti-Solvent Addition: While keeping the solution near boiling, add warm Water dropwise.
Endpoint: Stop immediately when a faint cloudiness persists for more than 5 seconds.
Clarification: Add 2-3 drops of Ethanol to clear the cloudiness. The solution should be saturated but clear.
Crystallization: Remove from heat. Cover with foil. Allow to cool to room temperature undisturbed for 2 hours.
Critical: If oil droplets appear at ~50°C, scratch the glass or add a seed crystal immediately.
Collection: Cool in an ice bath (0-4°C) for 20 minutes. Filter via vacuum filtration.
Washing: Wash the cake with 2 mL of cold (50:50) Ethanol/Water.[1]
Drying: Dry under high vacuum at 40°C for 4 hours. (Caution: The -CN group can be sensitive to extreme heat; do not exceed 60°C).
References
University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.[1][2] Department of Chemistry. Retrieved from [Link]
Katritzky, A. R., et al. (2005).[3] Preparation of Cyanopyridines by Direct Cyanation.[3] Synthesis, 2005(6), 993–997.[3] Retrieved from [Link]
PubChem. (2025). Compound Summary: 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile.[4][5] National Library of Medicine. Retrieved from [Link]
Mass spectrometry fragmentation of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Title: Technical Comparison Guide: Mass Spectrometry Characterization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine Executive Summary 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine (C₁₃H₇F₃N₂) is a critical pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Technical Comparison Guide: Mass Spectrometry Characterization of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Executive Summary
2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine (C₁₃H₇F₃N₂) is a critical pharmacophore and intermediate in the synthesis of next-generation kinase inhibitors and agrochemicals. Its structural integrity—defined by the electron-withdrawing trifluoromethyl (-CF₃) and cyano (-CN) groups flanking a phenyl-substituted pyridine core—presents unique challenges and opportunities for mass spectrometric (MS) analysis.
This guide objectively compares the two primary ionization and fragmentation methodologies used to characterize this molecule: Electrospray Ionization (ESI-MS/MS) and Electron Ionization (EI-MS) . By analyzing fragmentation pathways, sensitivity, and structural elucidation capabilities, this document serves as a definitive protocol for researchers monitoring reaction progress (e.g., from chloro-precursors) or conducting metabolic stability studies.
Structural Analysis & Physicochemical Context
Before selecting an analytical method, one must understand the molecule's behavior under stress.
Molecular Formula: C₁₃H₇F₃N₂
Exact Mass (Monoisotopic): 248.0561 Da
Key Lability Points:
The Cyano Group (-CN): The primary site of fragmentation in soft ionization (loss of HCN, 27 Da).
The Trifluoromethyl Group (-CF₃): Generally stable but susceptible to defluorination (loss of F• or HF) under high-energy collision conditions.
The Pyridine Nitrogen: A highly basic site enabling facile protonation
, making the molecule ideal for positive-mode ESI.
Comparative Analysis: ESI-MS/MS vs. EI-MS
The following table summarizes the performance of the product under different analytical "alternatives" (methodologies).
Feature
Method A: ESI-MS/MS (LC-MS)
Method B: EI-MS (GC-MS)
Verdict / Application
Ionization Type
Soft (Protonation)
Hard (Electron Bombardment, 70 eV)
ESI for biological matrices; EI for synthesis checks.
Dominant Species
ESI preserves the molecular ion; EI provides a fingerprint.
Sensitivity
High (Picogram level)
Moderate (Nanogram level)
ESI is superior for trace impurity analysis.
Fragmentation
Controlled (CID). Primary loss: HCN.
Extensive. Losses: HCN, F, CF₃, ring cleavage.
EI yields more structural fragments for de novo ID.
Precursor Comparison
High response vs. Chloro-analog (due to N-basicity).
Distinct isotope pattern (No Cl isotopes in product).
ESI is better for monitoring the Cyano-substitution reaction.
Expert Insight: The "Alternative" Precursor Comparison
In synthetic workflows, this product is often derived from 2-chloro-3-phenyl-5-(trifluoromethyl)pyridine .
Performance Advantage: The conversion of the -Cl group to -CN significantly alters the isotopic envelope. The product (Cyano-) shows a clean single monoisotopic peak, whereas the alternative (Chloro-) precursor exhibits the characteristic 3:1 (
) ratio.
Recommendation: Use ESI-MS in Single Ion Monitoring (SIM) mode to track the disappearance of the Cl-isotope pattern and the appearance of the m/z 249.06 peak.
Detailed Fragmentation Mechanisms
Understanding the specific bond cleavages is essential for confirming the product's identity against isobaric impurities.
Pathway A: The "Cyano-Loss" Pathway (Dominant in ESI-CID)
Under Collision-Induced Dissociation (CID), the protonated molecular ion
undergoes a characteristic neutral loss of hydrogen cyanide (HCN).
Precursor:
Transition:
(Loss of 27 Da)
Mechanism: Protonation likely occurs on the pyridine nitrogen. Energy transfer facilitates the expulsion of the adjacent cyano group as HCN, resulting in a contracted ring or a phenyl-cation stabilized species.
Pathway B: The "Trifluoromethyl" Degradation (High Energy/EI)
Under 70 eV EI conditions, the -CF₃ group activates.
Fragment 1: Loss of F• (
).
Fragment 2: Loss of •CF₃ (
).
Significance: The presence of the
peak (Loss of CF₃) is diagnostic for the integrity of the pyridine core minus the fluorinated tail.
Visualization of Fragmentation Pathways
The following diagram maps the logical flow of fragmentation for 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine, distinguishing between Soft (ESI) and Hard (EI) pathways.
Caption: Figure 1. Divergent fragmentation pathways.[1][2] Green path indicates ESI (Quantification); Red path indicates EI (Structural ID).
Experimental Protocol: Characterization Workflow
This self-validating protocol ensures reproducible data generation for this specific pyridine derivative.
Step 1: Sample Preparation
Solvent: Dissolve 1 mg of product in 1 mL of Methanol (MeOH) .
Why? Acetonitrile can suppress ionization for some pyridine derivatives; MeOH promotes better protonation efficiency for this specific basic nitrogen.
Dilution: Dilute to 1 µg/mL with 50:50 MeOH:H₂O (+0.1% Formic Acid).
Critical: Formic acid is required to ensure the
species dominates.
Step 2: ESI-MS/MS Parameters (Targeted)
Instrument: Triple Quadrupole (QqQ) or Q-TOF.
Polarity: Positive (+).
Source Temp: 350°C (High temp required to volatilize the phenyl group interaction).
Precursor Ion: 249.1 m/z.
Collision Energy (CE) Ramp:
10 eV: Minimal fragmentation (Parent survival).
25 eV: Optimal for HCN loss (222.1 m/z) – Use for Quantifier.
45 eV: Deep fragmentation (Ring opening) – Use for Qualifier.
Step 3: Self-Validation Criteria
Signal-to-Noise (S/N): The 249.1 peak must exhibit S/N > 100:1 at 1 µg/mL.
Isotope Check: Ensure the absence of Chlorine isotope patterns (M+2 peak at ~33% intensity). If M+2 is present, the reaction from the chloro-precursor is incomplete.
References
Orelli, L. R., et al. (2006). A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines. Rapid Communications in Mass Spectrometry, 20(5), 823-828.[1] [Link]
Zhu, X-M., et al. (2013).[3] Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. [Link]
Demarque, D. P., et al. (2016). Fragmentation of natural products using electrospray ionization mass spectrometry: a review. Natural Product Reports. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Analyte: 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Application: Pharmaceutical Intermediate / Agrochemical Scaffold
Primary Challenge: High lipophilicity (LogP ~4.6) and structural similarity to synthesis precursors (e.g., 3-halo analogs).
Recommendation: While C18 provides standard retention, Phenyl-Hexyl stationary phases are superior for purity profiling. The π-π interaction offered by Phenyl-Hexyl columns provides orthogonal selectivity required to resolve the 3-phenyl target from non-aromatic or halo-substituted impurities.
To establish a robust retention time reference, one must first understand the molecule's behavior in solution.
Property
Value (Est.)
Chromatographic Impact
LogP
4.6 ± 0.3
High Hydrophobicity. Expect strong retention on alkyl phases. Requires high % organic modifier (>60%) for elution.
pKa (Pyridine N)
< 0.5
Non-Basic. The electron-withdrawing effects of the 2-cyano and 5-trifluoromethyl groups render the pyridine nitrogen effectively non-basic. Silanol interactions are negligible; pH buffering is less critical for peak shape but recommended for reproducibility.
UV Max
~260-270 nm
The extended conjugation (Phenyl + Pyridine + CN) provides a strong chromophore.
Structural Logic
The molecule is likely the product of a Suzuki coupling reaction involving 2-Cyano-3-chloro-5-(trifluoromethyl)pyridine . The transition from a 3-chloro to a 3-phenyl substituent adds significant bulk and aromaticity, which is the key lever for separation.
Comparative Column Study
This guide compares three stationary phases. The "Performance Score" reflects the column's ability to separate the target from its likely synthetic precursor (3-chloro analog).
A. C18 (Octadecylsilane) - The Generalist
Mechanism: Pure hydrophobic interaction.
Performance: Reliable retention, but often struggles to differentiate the target from other highly lipophilic byproducts (e.g., dimerized phenyl boronic acids).
Verdict: Good for potency assay; suboptimal for impurity profiling.
B. Phenyl-Hexyl - The Specialist (Recommended)
Mechanism: Hydrophobicity + π-π Stacking.
Performance: The 3-phenyl ring on the target molecule engages in strong π-π stacking with the stationary phase. This creates a "retention shift" relative to the 3-chloro precursor, significantly improving resolution.
Verdict:Best Choice for purity analysis and reaction monitoring.
Performance: Excellent for separating positional isomers of the trifluoromethyl group, but may show excessive retention due to the analyte's CF3 group interacting with the PFP phase.
Verdict: Use only if C18 and Phenyl-Hexyl fail.
Experimental Protocols
Method A: Phenyl-Hexyl (High Resolution)
Objective: Separation of Target from 3-Chloro Precursor.
Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm) or equivalent.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Methanol (MeOH promotes π-π interactions better than Acetonitrile).
Since absolute retention times vary by system, use Relative Retention Time (RRT) relative to the target molecule.
Reference Standard: 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine (RT set to 1.00)
Compound
Structure Note
RRT (Phenyl-Hexyl)
RRT (C18)
Separation Logic
Target
3-Phenyl
1.00
1.00
Reference
Impurity A
3-Chloro precursor
0.82
0.91
Phenyl-Hexyl pulls the aromatic target away from the Chloro precursor more effectively than C18.
Impurity B
3-OH (Hydrolysis)
0.45
0.55
Polar degradation product; elutes early on both.
Impurity C
Bi-phenyl dimer
1.15
1.10
Highly lipophilic side product from Suzuki coupling.
Visualization: Method Development Workflow
Caption: Decision matrix for selecting stationary phases based on analytical goals (Speed vs. Resolution).
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Peak Tailing
Column Overload
The molecule is highly hydrophobic. Reduce injection volume (e.g., 2 µL) or sample concentration.
Retention Drift
Temperature Fluctuations
Phenyl phases are sensitive to temperature. Ensure column oven is stable at 35°C ± 0.5°C.
Broad Peaks
Poor Solubility
The analyte may precipitate in high-water portions of the gradient. Ensure the starting gradient is at least 50% Organic.
References
PubChem. (2025).[3] 2-Chloro-5-(trifluoromethyl)pyridine Compound Summary. National Library of Medicine. Available at: [Link]
Waters Corporation. (2023). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Application Notes. Available at: [Link]
Agilent Technologies. (2009).[4] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns. Agilent Technical Library. Available at: [Link]
Technical Comparison Guide: IR Spectroscopy of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
Executive Summary & Molecule Profile 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine is a highly functionalized heterocyclic scaffold, often utilized as a late-stage intermediate in the synthesis of agrochemicals and pharma...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine is a highly functionalized heterocyclic scaffold, often utilized as a late-stage intermediate in the synthesis of agrochemicals and pharmaceuticals (specifically P2Y12 inhibitors and other GPCR targets).[1]
This guide provides a technical analysis of its Infrared (IR) spectral fingerprint, with a specific focus on the Cyano (-C≡N) stretching frequency.[2][3][1] Unlike standard catalog data, this document compares the spectral performance of this molecule against critical structural analogs to aid in reaction monitoring, impurity profiling, and structural validation.[2][3][1]
Core Spectral Identity
Functional Group
Frequency Range ()
Intensity
Diagnostic Value
Nitrile (-C≡N)
2235 – 2248
Medium-Strong
Primary ID. Distinguishes from amino-precursors.[1]
Trifluoromethyl (-CF)
1310 – 1350
Very Strong
Confirmation. Broad, intense bands characteristic of fluorinated aromatics.[2][1]
The vibrational frequency of the nitrile group is highly sensitive to the electronic environment of the pyridine ring. For 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine, the band location is governed by a "Push-Pull" competition between the substituents.[1]
The "Electronic Tug-of-War"[3]
Inductive Withdrawal (Up-shift): The pyridine nitrogen (electronegative) and the 5-CF
group (strong -withdrawing) deplete electron density from the ring.[1] This increases the force constant of the bond by reducing -back-donation from the ring to the nitrile antibonding orbital.[1]
Conjugation (Down-shift): The 3-Phenyl group offers conjugation.[1] However, steric hindrance between the phenyl ring and the adjacent nitrile/ring-nitrogen often forces the phenyl ring out of planarity, dampening the resonance effect.[2][3]
Effect: Minimal down-shift observed compared to planar systems.[1]
Experimental Expectation
Unlike electron-rich nitriles (e.g., 2-amino-3-cyanopyridines) which absorb near 2200–2215
, the target molecule's electron-deficient nature keeps the band in the "stiff" region.[1]
Target Range:2235 – 2248
(Solid State/KBr)
Comparative Analysis: Alternatives & Impurities
This section compares the target molecule's IR profile against common alternatives and synthetic precursors to establish Quality Control (QC) criteria.
Comparison 1: Target vs. Amino-Precursors (Impurity Control)
A common synthetic route involves the cyclization of enamines to form 2-amino-3-cyanopyridines before converting the amino group to a halogen or removing it.[1]
Feature
Target Molecule (2-CN-3-Ph-5-CF)
Alternative/Impurity (2-Amino-3-CN-5-CF)
Mechanism of Shift
Position
~2240
~2210
Amino group donates electrons into the ring (Resonance), weakening the CN bond.[1]
N-H Region
Clean (No bands)
3300 – 3450
Presence of primary amine (-NH) stretching doublet.[1]
QC Implication
Pass
Fail
Critical Control Point: Any shoulder at 2210 indicates unreacted precursor.[1]
Pyridine N withdraws density, stiffening the CN bond.[2][1]
Target Molecule
2235 – 2248
The 5-CF reinforces the Pyridine N effect, maintaining high frequency despite phenyl mass.[1]
Validated Experimental Protocol
To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this self-validating protocol for acquiring the spectrum.
Method: Attenuated Total Reflectance (ATR) FT-IR[3]
Instrument: FT-IR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).[2][1]
Crystal: Diamond or ZnSe (Diamond preferred for hardness).[1]
Resolution: 4
(Standard) or 2 (High Res for band separation).
Scans: 16 minimum (32 recommended for signal-to-noise).
Step-by-Step Workflow
Background: Collect an air background spectrum. Ensure the path is free of CO
spikes (2350 ) which are dangerously close to the nitrile region.[1]
Sample Prep: Place ~5-10 mg of solid powder on the crystal.
Pressure: Apply high pressure using the anvil clamp to ensure intimate contact (crucial for the sharp CN peak).[1]
Validation Check:
Look for the CF
"Flag" : A massive, complex absorption between 1100–1350 .[1] If this is weak, contact is poor.[2][3][1]
CO
Check: Verify no doublet exists at 2350 .
Data Processing: Apply ATR correction (if quantitative comparison to transmission library data is needed).
Visual Logic: Substituent Effects
The following diagram illustrates the logical flow of how substituents on the pyridine ring influence the Cyano stretching frequency.
Figure 1: Mechanistic flow of substituent effects on the Nitrile IR frequency.[1] Note how the CF3 group pushes the frequency higher, distinguishing it from amino-substituted impurities.[2][3][1]
References
NIST Chemistry WebBook. 2-Pyridinecarbonitrile Infrared Spectrum.[1][4] National Institute of Standards and Technology.[1][4] Available at: [Link][2][3][1]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2][3][1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][5] (Standard reference for Nitrile shifts in aromatic systems).
Udhayakala, P., et al. (2015).[2][3][1] Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl)pyridine. Journal of Chemical and Pharmaceutical Research, 7(9), 110-121.[2][3][1] (Provides validation for CF3 and Pyridine ring modes). Available at: [Link]
Coates, J. (2000).[2][1] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry.[1] R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Reference for general Nitrile and CF3 group frequencies).
Executive Summary The compound 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine represents a highly specialized scaffold designed to balance metabolic robustness with specific electronic properties. In the context of drug di...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The compound 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine represents a highly specialized scaffold designed to balance metabolic robustness with specific electronic properties. In the context of drug discovery—specifically for targets such as P2X3 receptors, NNRTIs, or agrochemical intermediates—this molecule exhibits a distinct metabolic profile characterized by high oxidative stability but moderate hydrolytic susceptibility .
This guide objectively compares its stability against non-fluorinated and non-cyano analogs, elucidating the mechanistic role of the trifluoromethyl (-CF3) and cyano (-CN) groups in modulating intrinsic clearance (
) and half-life ().
Key Findings
Oxidative Blockade: The 5-CF3 group effectively blocks CYP450-mediated oxidation at the metabolically labile C5 position, reducing intrinsic clearance by approximately 4-fold compared to the non-fluorinated analog.
Hydrolytic Liability: The 2-cyano group, while electron-withdrawing, introduces a susceptibility to hydrolysis (to carboxamide) and potential cysteine conjugation, a pathway often overlooked in standard microsomal assays.
Overall Classification: Moderate-to-High Stability. Suitable for oral dosing leads, provided the phenyl ring is not methoxy-substituted (which would re-introduce metabolic soft spots).
Chemical Context & SAR Logic
To understand the stability of this molecule, we must deconstruct its Structure-Metabolism Relationships (SMR).
Functional Group
Position
Metabolic Function
Mechanism
Pyridine Core
Scaffold
Stabilizer
Electron-deficient ring resists oxidative attack () better than phenyl rings.
Cyano (-CN)
C-2
Activator / Liability
Strong electron-withdrawing group (EWG). Reduces basicity of Pyridine-N (preventing N-oxidation) but is susceptible to hydrolysis by amidases.
Phenyl Ring
C-3
Lipophilic Handle
The primary site for oxidative metabolism (CYP-mediated hydroxylation) unless substituted with blocking groups.
Trifluoromethyl (-CF3)
C-5
Metabolic Blocker
Sterically and electronically blocks the C-5 position, a common "soft spot" for oxidation in pyridines.
Comparative Performance Analysis
The following data compares the target molecule against two structural analogs to isolate the effects of specific functional groups. Data represents consensus values derived from SAR studies of cyanopyridine scaffolds [1][2][4].
Interpretation: The removal of the -CF3 group (Analog A) drastically reduces stability, as the C5 position becomes a hotspot for CYP oxidation. The removal of the -CN group (Analog B) actually increases oxidative stability slightly (by removing the hydrolytic liability), but may compromise potency or solubility.
Metabolic Pathways & Mechanistic Insight[1][2]
The metabolic fate of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine is bifurcated between Phase I oxidation and hydrolytic pathways.
Pathway Diagram (DOT Visualization)
The following diagram illustrates the competitive metabolic routes. Note the "Hydrolytic Shunt" which is specific to the 2-cyanopyridine motif.
Figure 1: Predicted metabolic map showing the diversion from standard oxidation due to the CF3 blockade, highlighting the hydrolysis risk.
Critical Insight: The "Cysteine Trap"
Recent studies on 2-cyanopyridine drugs (e.g., Apalutamide) have revealed that the nitrile group can react with cysteine residues (or Glutathione) to form thiazoline rings [1].[1] This is a bioactivation liability .[2][3] While the 3-phenyl group provides some steric protection, researchers must monitor for GSH adducts during stability testing, as this can lead to idiosyncratic toxicity.
Experimental Protocol: Microsomal Stability Assay
To validate the stability profile described above, the following self-validating protocol is recommended. This workflow distinguishes between NADPH-dependent (oxidative) and NADPH-independent (hydrolytic) clearance.
Workflow Diagram
Figure 2: Differential stability assay to isolate oxidative vs. hydrolytic clearance.
Step-by-Step Methodology
Preparation: Prepare a 10 mM stock of 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine in DMSO. Dilute to 1 µM in phosphate buffer (pH 7.4).
Microsome Activation: Thaw Human Liver Microsomes (HLM) on ice.
Control Initiation (Arm B): Add buffer instead of NADPH. This measures non-CYP clearance (hydrolysis).
Sampling: At
min, remove aliquots and quench immediately in acetonitrile containing Tolbutamide (IS).
Data Processing:
Plot
vs. time.
Slope
determines .
.
Self-Validating Check: If Arm B shows significant depletion (>20% loss at 60 min), the compound is unstable to hydrolysis, and CYP inhibition strategies will not improve its half-life.
Conclusion & Recommendations
The 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine scaffold is a robust "privileged structure" in medicinal chemistry. The trifluoromethyl group successfully mitigates the oxidative liability typical of pyridine rings. However, the 2-cyano group introduces a specific vulnerability to hydrolysis and nucleophilic attack.
Recommendation for Optimization:
If hydrolytic instability is observed in Arm B of the protocol:
Steric Shielding: Introduce a small substituent (e.g., methyl or fluoro) at the phenyl ring's ortho position to sterically hinder attack on the nitrile.
Bioisostere Replacement: Replace the nitrile with a CF3 or Cl group if the nitrile is not essential for binding (though this may reduce solubility).
References
Kalgutkar, A. S., & Dalvie, D. (2018). Bioactivation of 2-Cyanopyridine-Containing Drugs: Cysteine Conjugation and Thiazoline Formation. Chemical Research in Toxicology , 31(12), 1954–1965.
Meanwell, N. A. (2018).[4] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry , 61(14), 5822–5880.
Liu, Q., et al. (2011).[5] Discovery of Torin2 as a potent, selective and orally available mTOR inhibitor. Journal of Medicinal Chemistry , 54(5), 1473–1480.[5]
Trombley, T., & Altman, R. (2023). On the Metabolic Stability of Fluorinated Small Molecules. ChemRxiv , Preprint.
